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Compound of Interest

Compound Name: 3-Benzylimidazolidine-2,4-dione

Cat. No.: B2819837 Get Quote

Introduction: The Significance of 3-
Benzylimidazolidine-2,4-dione
3-Benzylimidazolidine-2,4-dione belongs to the hydantoin (imidazolidine-2,4-dione) class of

heterocyclic compounds. The hydantoin scaffold is a privileged structure in medicinal chemistry,

forming the core of various pharmaceutical agents with anticonvulsant, antiarrhythmic, and

antidiabetic properties[1][2]. The benzyl substitution at the N-3 position significantly influences

the molecule's lipophilicity and steric profile, which can modulate its biological activity and

pharmacokinetic properties.

Accurate and comprehensive characterization is a non-negotiable cornerstone of drug

discovery and development. It ensures the unequivocal confirmation of the molecular structure,

establishes purity, and provides the foundational data required for regulatory submission and

further pharmacological studies. This guide provides a detailed, multi-faceted approach to the

characterization of 3-Benzylimidazolidine-2,4-dione, integrating data from spectroscopic and

chromatographic techniques. The protocols are designed to be self-validating, ensuring

researchers can have high confidence in their results.
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Property Value Source

Molecular Formula C₁₀H₁₀N₂O₂ PubChem CID: 703698[3]

Molecular Weight 190.20 g/mol PubChem CID: 703698[3]

Exact Mass 190.074227566 Da PubChem CID: 703698[3]

IUPAC Name
(5S)-5-benzylimidazolidine-2,4-

dione
PubChem CID: 703698[3]

Structure PubChem

Integrated Characterization Workflow
The confirmation of a compound's identity and purity is not achieved by a single technique but

by the convergence of evidence from multiple orthogonal methods. The following workflow

illustrates the logical progression from a newly synthesized sample to a fully characterized

compound.
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Purity & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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